Cas no 2172595-38-7 (1,4-dioxa-9-thiaspiro5.5undecan-2-ylmethanesulfonamide)

• Product Name: 1,4-dioxa-9-thiaspiro5.5undecan-2-ylmethanesulfonamide
• CAS No: 2172595-38-7
• MF: C₉H₁₇NO₄S₂
• MW: 267.365580320358
• CID: 5569368
• PubChem ID: 165596421
• Update Time: 2025-10-31

1,4-dioxa-9-thiaspiro5.5undecan-2-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2172595-38-7
• 1,4-dioxa-9-thiaspiro[5.5]undecan-2-ylmethanesulfonamide
• EN300-1623977
• 1,4-dioxa-9-thiaspiro5.5undecan-2-ylmethanesulfonamide

• Inchi： 1S/C9H17NO4S2/c10-16(11,12)6-8-5-13-7-9(14-8)1-3-15-4-2-9/h8H,1-7H2,(H2,10,11,12)
• InChI Key： VSLSRMNWRKHQOL-UHFFFAOYSA-N
• SMILES： S1CCC2(COCC(CS(N)(=O)=O)O2)CC1

Computed Properties

• Exact Mass: 267.05990037g/mol
• Monoisotopic Mass: 267.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 112Ų

Additional information on 1,4-dioxa-9-thiaspiro5.5undecan-2-ylmethanesulfonamide

Professional Introduction to 1,4-dioxa-9-thiaspiro5.5undecan-2-ylmethanesulfonamide (CAS No. 2172595-38-7)

1,4-dioxa-9-thiaspiro5.5undecan-2-ylmethanesulfonamide, identified by the CAS number 2172595-38-7, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique spirocyclic framework and sulfonamide functional group. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of interest for further research and development in therapeutic applications.

The molecular structure of 1,4-dioxa-9-thiaspiro5.5undecan-2-ylmethanesulfonamide features a spirocyclic core composed of a thiirane ring linked to an oxathiane ring, which creates a rigid and twisted conformation. This spiro arrangement is often associated with enhanced metabolic stability and improved bioavailability, key factors in drug design. The presence of the sulfonamide group at the 2-position further contributes to the compound's reactivity and potential interaction with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. Studies have shown that spirocyclic sulfonamides can serve as versatile intermediates in the synthesis of pharmacologically active molecules. The unique stereochemistry of 1,4-dioxa-9-thiaspiro5.5undecan-2-ylmethanesulfonamide makes it an attractive candidate for further exploration in the development of novel therapeutic agents.

The sulfonamide functional group is well-known for its role as a pharmacophore in many drugs, including antibiotics, anti-inflammatory agents, and anticancer medications. The sulfonamide moiety in 1,4-dioxa-9-thiaspiro5.5undecan-2-ylmethanesulfonamide is positioned strategically within the molecule, allowing for potential interactions with biological targets such as enzymes and receptors. This positioning could enhance the compound's binding affinity and selectivity, making it a promising candidate for drug discovery efforts.

Recent research has highlighted the importance of sulfonamides in medicinal chemistry due to their broad spectrum of biological activities. For instance, sulfonamides have been shown to inhibit various enzymes involved in metabolic pathways, making them valuable candidates for treating metabolic disorders. Additionally, sulfonamides exhibit antimicrobial properties and have been used in the development of antibiotics. The structural features of 1,4-dioxa-9-thiaspiro5.5undecan-2-ylmethanesulfonamide suggest that it may possess similar properties, warranting further investigation.

The synthesis of 1,4-dioxa-9-thiaspiro5.5undecan-2-ylmethanesulfonamide presents both challenges and opportunities for chemists. The spirocyclic core requires precise stereocontrol during synthesis to ensure the correct conformation and biological activity. Advances in synthetic methodologies have enabled the efficient preparation of complex spirocyclic compounds, opening new avenues for drug discovery.

One of the key advantages of 1,4-dioxa-9-thiaspiro5.5undecan-2-ylmethanesulfonamide is its potential for derivatization into more complex molecules with tailored biological properties. By modifying different functional groups within the molecule, researchers can explore a wide range of biological activities and optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

The use of computational methods has also played a significant role in understanding the potential biological activity of 1,4-dioxa-9-thiaspiro5.5undecan-2-ylmethanesulfonamide. Molecular modeling techniques can predict how the compound interacts with biological targets at the atomic level, providing insights into its mechanism of action and potential therapeutic applications.

In conclusion,1,4-dioxa-9-thiaspiro5.5undecan-2-ylmethanesulfonamide (CAS No. 2172595-38-7) represents a promising scaffold for drug discovery due to its unique structural features and potential biological activities. Further research is needed to fully elucidate its properties and explore its therapeutic potential in various disease areas.